Cas no 205526-20-1 (4-Fluoro-4'-methyl-3'-nitrobiphenyl)

• Product Name: 4-Fluoro-4'-methyl-3'-nitrobiphenyl
• CAS No: 205526-20-1
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 2859215
• Update Time: 2025-05-25

4-Fluoro-4'-methyl-3'-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-4'-methyl-3'-nitrobiphenyl
• 4-Fluoro-4'-methyl-3'-nitrobiphenyl

• Inchi： 1S/C13H10FNO2/c1-9-2-3-11(8-13(9)15(16)17)10-4-6-12(14)7-5-10/h2-8H,1H3
• InChI Key： GOSZQRLJEFUQRW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8

Additional information on 4-Fluoro-4'-methyl-3'-nitrobiphenyl

Professional Introduction to 4-Fluoro-4'-methyl-3'-nitrobiphenyl (CAS No. 205526-20-1)

4-Fluoro-4'-methyl-3'-nitrobiphenyl, with the CAS number 205526-20-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative, characterized by its fluoro, methyl, and nitro substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 4-fluoro-4'-methyl-3'-nitrobiphenyl consists of two benzene rings connected at the para positions, with a fluoro group at the 4th position of one ring, a methyl group at the 4'-position of the other ring, and a nitro group at the 3'-position of the second ring. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications.

In recent years, there has been growing interest in exploring the pharmacological potential of biphenyl derivatives. The presence of halogen atoms, such as the fluoro group, is known to enhance metabolic stability and binding affinity to biological targets. The nitro group, on the other hand, can serve as a handle for further functionalization through reduction or diazotization reactions, allowing for the synthesis of more complex structures.

One of the most compelling aspects of 4-fluoro-4'-methyl-3'-nitrobiphenyl is its utility in drug discovery. Researchers have leveraged this compound to develop novel molecules with potential applications in oncology, inflammation, and central nervous system disorders. For instance, studies have demonstrated that biphenyl derivatives can modulate enzyme activity and receptor binding, offering promising leads for therapeutic intervention.

The synthesis of 4-fluoro-4'-methyl-3'-nitrobiphenyl typically involves multi-step organic reactions, starting from commercially available precursors such as biphenyl. Key steps include halogenation, nitration, and alkylation processes that are optimized to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to introduce additional functional groups with precision.

The pharmaceutical industry has shown particular interest in halogenated biphenyls due to their role as key scaffolds in drug development. The fluoro substituent, in particular, is renowned for its ability to improve pharmacokinetic properties such as bioavailability and half-life. This has led to numerous patents and research articles focusing on optimizing synthetic routes to access fluorinated biphenyl derivatives like 4-fluoro-4'-methyl-3'-nitrobiphenyl.

In addition to its pharmaceutical applications, 4-fluoro-4'-methyl-3'-nitrobiphenyl has found utility in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides that target specific biological pathways in pests while minimizing environmental impact. The nitro group provides a site for further derivatization into more complex molecules with enhanced pesticidal activity.

The analytical characterization of 4-fluoro-4'-methyl-3'-nitrobiphenyl is crucial for ensuring its purity and identity before use in synthetic or pharmacological applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm structural integrity and assess impurity profiles.

The growing body of research on biphenyl derivatives underscores their significance in modern chemistry. The development of new synthetic methodologies and computational tools has further accelerated the discovery process, enabling researchers to explore more complex derivatives with greater efficiency. As our understanding of molecular interactions continues to evolve, compounds like 4-fluoro-4'-methyl-3'-nitrobiphenyl will undoubtedly play a pivotal role in shaping future therapeutic strategies.

In conclusion, 4-fluoro-4'-methyl-3'-nitrobiphenyl (CAS No. 205526-20-1) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules with potential therapeutic benefits. As research progresses, this compound will continue to be a cornerstone in drug discovery efforts aimed at addressing various human health challenges.